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Compound of Interest

Compound Name: FR 58664

Cat. No.: B1219914 Get Quote

Introduction
This document provides guidelines for the preparation and storage of solutions of FR 58664.

Due to the limited publicly available information on this compound, the following

recommendations are based on general laboratory practices for similar research compounds. It

is crucial to note that these are starting points, and researchers should perform their own

validation experiments to determine the optimal conditions for their specific applications.

Solution Preparation
The only available information regarding the solubility of FR 58664 is its solubility in Dimethyl

Sulfoxide (DMSO).

Table 1: Solubility of FR 58664

Solvent Solubility

DMSO Soluble

Protocol for Reconstitution of FR 58664
This protocol describes the preparation of a stock solution of FR 58664 in DMSO.

Materials:

FR 58664 (solid)
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Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile, conical polypropylene tubes

Vortex mixer

Calibrated pipettes

Procedure:

Equilibrate the vial of solid FR 58664 to room temperature before opening to prevent

moisture condensation.

Aseptically add the desired volume of anhydrous DMSO to the vial containing the solid FR
58664 to achieve the target concentration. For example, to prepare a 10 mM stock solution,

add the appropriate volume of DMSO based on the amount of FR 58664 provided.

Tightly cap the vial.

Vortex the solution for 1-2 minutes to ensure complete dissolution.

Visually inspect the solution to ensure there are no undissolved particulates. If necessary,

brief sonication in a water bath may be used to aid dissolution.

Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes to

minimize freeze-thaw cycles.

Solution Stability and Storage
There is no specific data available on the stability of FR 58664 in solution. The following are

general recommendations for the storage of research compounds dissolved in DMSO.

Table 2: Recommended Storage Conditions for FR 58664 Solutions
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Storage Condition Recommendation

Temperature
Store aliquots at -20°C or -80°C for long-term

storage.

Light Exposure Protect from light.

Freeze-Thaw Cycles Minimize. Use single-use aliquots.

General Stability Considerations:

Short-term Stability: For short-term use (e.g., within a day), a stock solution in DMSO can

likely be kept at 4°C, protected from light. However, it is advisable to prepare fresh dilutions

in aqueous buffers for immediate use in experiments.

Long-term Stability: For long-term storage, aliquots of the DMSO stock solution should be

stored at -20°C or, preferably, -80°C. The stability of FR 58664 under these conditions is

unknown and should be evaluated by the end-user for long-term studies.

Aqueous Solution Stability: The stability of FR 58664 in aqueous solutions is unknown. It is

recommended to prepare working dilutions in aqueous buffers immediately before use and

not to store them for extended periods. The pH and composition of the aqueous buffer may

significantly impact the stability of the compound.

Experimental Workflow
The following diagram outlines a general workflow for the preparation and use of FR 58664
solutions.
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[https://www.benchchem.com/product/b1219914#fr-58664-solution-preparation-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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